N-(3-fluorophenyl)-2-methoxy-2-phenylacetamide

• IUPAC Name: N-(3-fluorophenyl)-2-methoxy-2-phenylacetamide
• InChI: InChI=1S/C15H14FNO2/c1-19-14(11-6-3-2-4-7-11)15(18)17-13-9-5-8-12(16)10-13/h2-10,14H,1H3,(H,17,18)
• InChI Key: YIFIRDNLFFATRW-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=CC=CC=C1)C(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C15H14FNO2
• Molecular Weight: 259.27 g/mol

Description

N-(3-fluorophenyl)-2-methoxy-2-phenylacetamide is an organic compound that belongs to the class of amides It is characterized by the presence of a fluorine atom on the phenyl ring, a methoxy group, and a phenylacetamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-fluorophenyl)-2-methoxy-2-phenylacetamide typically involves the reaction of 3-fluoroaniline with 2-methoxy-2-phenylacetyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions often include a solvent like dichloromethane and a temperature range of 0-5°C to control the reaction rate and yield.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using continuous flow reactors. This method allows for better control over reaction parameters, leading to higher yields and purity. The use of automated systems also reduces the risk of human error and improves safety.

Chemical Reactions Analysis

Types of Reactions

N-(3-fluorophenyl)-2-methoxy-2-phenylacetamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a carbonyl group.

Reduction: The amide group can be reduced to an amine.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are common reducing agents.

Substitution: Nucleophiles such as sodium methoxide or potassium tert-butoxide can be used in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Major Products

Oxidation: Formation of N-(3-fluorophenyl)-2-oxo-2-phenylacetamide.

Reduction: Formation of N-(3-fluorophenyl)-2-methoxy-2-phenylethylamine.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-(3-fluorophenyl)-2-methoxy-2-phenylacetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-2-methoxy-2-phenylacetamide involves its interaction with specific molecular targets. The fluorine atom enhances the compound’s ability to interact with enzymes and receptors, potentially leading to inhibition or activation of biological pathways. The methoxy group can also influence the compound’s pharmacokinetics by affecting its solubility and membrane permeability.

Comparison with Similar Compounds

Similar Compounds

• N-(3-fluorophenyl)-2-methoxyacetamide
• N-(3-fluorophenyl)-2-phenylacetamide
• N-(3-chlorophenyl)-2-methoxy-2-phenylacetamide

Uniqueness

N-(3-fluorophenyl)-2-methoxy-2-phenylacetamide is unique due to the combination of the fluorine atom and the methoxy group, which can significantly influence its chemical reactivity and biological activity. This combination is not commonly found in similar compounds, making it a valuable molecule for research and development.